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Compound of Interest

Compound Name: Thiourea dioxide

Cat. No.: B052502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Thiourea dioxide (TDO), also known as formamidine sulfinic acid, is a versatile and

stable organosulfur compound with significant applications as a reducing agent in various

industrial and synthetic processes. First prepared in 1910 by Edward de Barry Barnett, its

unique structural and chemical properties make it a valuable reagent in organic synthesis,

including in the development of pharmaceuticals.[1][2][3] This guide provides a comprehensive

overview of the fundamental properties of thiourea dioxide, including its physical and chemical

characteristics, structural details, synthesis protocols, and key reaction mechanisms, with a

focus on its utility for research and development professionals.

Chemical and Physical Properties
Thiourea dioxide is an odorless, white to light-yellow crystalline powder.[4][5] It is a stable

compound under normal conditions but decomposes exothermically at temperatures above its

melting point.[4][6] Unlike many reducing agents, it is stable in solid form and in cold aqueous

solutions, which contributes to its ease of handling and storage.[1]

Table 1: Physical and Chemical Properties of Thiourea Dioxide
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Property Value Source(s)

Molecular Formula CH₄N₂O₂S [1]

Molar Mass 108.12 g/mol [7]

Appearance
White or light-yellow odorless

crystalline powder
[4][5]

Melting Point
126 °C (259 °F; 399 K)

(decomposes)
[4][7]

Density 1.68 - 1.706 g/cm³ [7][8]

Solubility in Water 26.7 - 30 g/L at 20 °C [1][7]

Solubility in Organic Solvents
Almost insoluble in ether;

soluble in ethanol.
[1]

pH of Saturated Solution ~4.0 - 5.0 [1][9]

pKa 2.40±0.10 (Predicted) [10]

LogP -3.37 at 25 °C [10]

Structure and Tautomerism
The structure of thiourea dioxide is highly dependent on its environment. In the crystalline and

gaseous states, it adopts a C₂ᵥ symmetry with a pyramidal sulfur center.[1][2] The S-C bond

length is approximately 186 pm, which is longer than the C=S double bond in thiourea (171

pm), indicating a lack of significant double bond character.[1][2][11] This bonding is better

described by a dipolar resonance structure with significant C-N multiple bonding, leading to

planar nitrogen centers.[1][10]

A key feature of thiourea dioxide is its tautomerism. In the presence of water or DMSO, it

converts to its more reactive tautomer, formamidine sulfinic acid ((H₂N)HN=CS(O)OH).[1][2][10]

This equilibrium is fundamental to its reducing properties.

Caption: Tautomeric equilibrium between thiourea dioxide and formamidine sulfinic acid.
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Synthesis of Thiourea Dioxide
The most common method for synthesizing thiourea dioxide is the oxidation of thiourea with

hydrogen peroxide in an aqueous solution.[2][7] The reaction is exothermic and requires careful

control of temperature and pH to achieve high yield and purity.

Experimental Protocol: Synthesis via Hydrogen Peroxide Oxidation

This protocol is a representative batch aqueous solvent method.[5]

1. Reagents and Materials:

Thiourea ((NH₂)₂CS)

Hydrogen Peroxide (H₂O₂, 25-30% solution)

Distilled Water

Round-bottom flask (500 mL)

Magnetic stirrer and stir bar

Ice-salt bath or cryocooler

Mortar and pestle

Buchner funnel and filter paper

Vacuum flask

2. Procedure:

Preparation of Reaction Vessel: Place a 500 mL round-bottom flask equipped with a

magnetic stir bar into an ice-salt bath to maintain a low temperature.

Preparation of Oxidizing Solution: To the flask, add 190 mL of distilled water, followed by 42

mL of ~25% hydrogen peroxide solution. Allow the solution to cool to below 10 °C.[12]
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Preparation of Thiourea: Grind 15 grams of thiourea into a fine powder using a mortar and

pestle to facilitate its dissolution.[12]

Reaction: Slowly add the powdered thiourea to the stirred hydrogen peroxide solution in

small portions over approximately one hour.[12] It is critical to maintain the reaction

temperature below 10 °C to prevent over-oxidation and decomposition.[1][2] The optimal pH

for this reaction is between 3 and 5.[1][2] At pH values below 2, a disulfide species may form,

while at a pH of around 6.5, the product can hydrolyze to urea and sulfoxylic acid.[1][2]

Crystallization and Aging: As the reaction proceeds, thiourea dioxide, being less soluble

than thiourea, will precipitate out as a white crystalline powder.[12] After the final addition of

thiourea, continue stirring the slurry at a low temperature (e.g., 0 °C) for an additional 30

minutes to an hour to allow the crystals to age, which can improve yield and purity.[5][13]

Isolation and Drying: Isolate the product by vacuum filtration using a Buchner funnel. Wash

the crystals with a small amount of cold distilled water to remove any unreacted starting

materials. Dry the product under vacuum or in a desiccator at a temperature below 50 °C to

prevent decomposition.[4][5]
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Caption: General experimental workflow for the synthesis of thiourea dioxide.

Chemical Reactivity and Applications
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The primary utility of thiourea dioxide stems from its function as a potent and selective

reducing agent.[1][3] Its full reducing power is typically achieved in alkaline solutions or upon

heating, where it decomposes to release the active reducing species.[1][14]

Mechanism of Reduction: In alkaline or reducing environments, thiourea dioxide acts as a

source of sulfoxylate ions (SO₂²⁻) or sulfoxylic acid, which are powerful reductants.[1][15] The

overall process involves the cleavage of the C-S bond.[15] This makes it an effective substitute

for sodium hydrosulfite in many applications, offering greater stability and more environmentally

friendly byproducts.[1]

Applications in Organic Synthesis: Thiourea dioxide is a valuable reagent for various

transformations in organic synthesis, which is highly relevant to drug development.[3]

Reduction of Carbonyls: It is used for the reduction of ketones to secondary alcohols.[6][7]

Reduction of Nitro Compounds: It can selectively reduce aromatic nitroaldehydes and

nitroketones to the corresponding nitroalcohols, a crucial step in synthesizing many

pharmacologically active molecules.[3] It is also used to reduce aromatic nitro compounds to

amines.[5]

Other Reductions: It is employed in the reduction of quinones to hydroquinones and certain

dyes to their colorless forms.[5]
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Caption: Simplified logical pathway for reduction reactions using thiourea dioxide.

Other Applications: Beyond organic synthesis, thiourea dioxide is widely used as a reductive

bleaching agent in the textile and paper industries for materials like wool, silk, and waste paper

pulp.[1][5] It also finds use in photography, as a component in detergents, and for the recovery

of precious metals.[5]

Safety, Handling, and Storage
Thiourea dioxide is classified as a spontaneously combustible material (UN3341, Hazard

Class 4.2) and can ignite on contact with moist air or water.[4]

Hazards: It is irritating to the skin, mucous membranes, and is corrosive to eye tissue.[4][7]

Upon decomposition, which occurs exothermically above 126 °C, it emits noxious gases
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including oxides of sulfur and nitrogen, ammonia, and carbon monoxide.[4][6]

Handling: Handle in a well-ventilated area, avoiding dust formation.[16][17] Use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and respiratory

protection.[8][17]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[16][18] The

recommended storage temperature is typically below 30 °C, with some sources suggesting

refrigeration (2-8 °C).[16][17] It is sensitive to moisture and heat, and prolonged exposure to

temperatures above 50 °C can cause decomposition.[4]

Conclusion
Thiourea dioxide is a compound of significant interest due to its unique combination of stability

and potent reducing capability. Its well-defined structure, which exists in tautomeric equilibrium

with the highly reactive formamidine sulfinic acid, underpins its chemical behavior. For

researchers in organic synthesis and drug development, TDO offers a selective and easy-to-

handle alternative to other reducing agents for critical transformations. A thorough

understanding of its properties, synthesis, and handling requirements is essential for its safe

and effective utilization in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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